Cas no 85317-52-8 ((S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate)

(S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate structure
85317-52-8 structure
Product Name:(S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate
CAS No:85317-52-8
MF:C10H12N2O4
MW:224.213282585144
CID:990303
PubChem ID:7408281
Update Time:2023-11-22

(S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 4-NITRO-PHENYLALANINE METHYL ESTER
    • 4-nitro-L-phenylalanine methyl ester
    • BP-20664
    • SCHEMBL240405
    • EN300-1068482
    • BS-24104
    • I12001
    • H-L-Phe(4-NO2)-OMe
    • methyl (2S)-2-amino-3-(4-nitrophenyl)propionate
    • p-nitro-phenylalanine methyl ester
    • 85317-52-8
    • methyl (2S)-2-amino-3-(4-nitrophenyl)propanoate
    • 81677-60-3
    • (S)-4-Nitrophenylalanin-methyl-ester
    • (S)-Methyl2-amino-3-(4-nitrophenyl)propanoate
    • (S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate
    • FUFUQQWIXMPZFU-VIFPVBQESA-N
    • p-Nitrophenylalanine methylester
    • Inchi: 1S/C10H12N2O4/c1-16-10(13)9(11)6-7-2-4-8(5-3-7)12(14)15/h2-5,9H,6,11H2,1H3/t9-/m0/s1
    • InChI Key: FUFUQQWIXMPZFU-VIFPVBQESA-N
    • SMILES: O(C)C([C@H](CC1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 224.08
  • Monoisotopic Mass: 224.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 98.1A^2

Experimental Properties

  • Density: 1.283
  • Boiling Point: 360°C at 760 mmHg
  • Flash Point: 171.5°C
  • Refractive Index: 1.564
  • PSA: 98.14000
  • LogP: 1.86110

(S)-Methyl 2-amino-3-(4-nitrophenyl)propanoate Pricemore >>

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